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yl)piperazine

Cat. No.: B1592396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(4-Methoxypyridin-2-yl)piperazine is a heterocyclic organic compound that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and

pharmacology. As a derivative of both piperazine and pyridine, it possesses a structural motif

common to a variety of biologically active molecules. This technical guide provides a

comprehensive overview of the structure, properties, and potential applications of 1-(4-
Methoxypyridin-2-yl)piperazine, with a focus on its role as a versatile building block in the

development of novel therapeutics, especially those targeting the central nervous system.

Chemical Structure and Identification
1-(4-Methoxypyridin-2-yl)piperazine is characterized by a piperazine ring linked to a 4-

methoxypyridine moiety at the 2-position of the pyridine ring.

IUPAC Name: 1-(4-Methoxypyridin-2-yl)piperazine

CAS Number: 444666-41-5[1][2]

Molecular Formula: C₁₀H₁₅N₃O[1][2]

Molecular Weight: 193.25 g/mol [1][2]
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Canonical SMILES: COC1=CC(=NC=C1)N2CCNCC2

InChI Key: GGFWCDNEFMGGMQ-UHFFFAOYSA-N

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 1-(4-Methoxypyridin-2-
yl)piperazine is presented in Table 1. It is typically available as a beige powder and should be

stored at 0-8 °C for optimal stability.[2][3] While experimental data for several properties are not

readily available in the literature, computational predictions provide valuable insights.

Table 1: Physicochemical Properties of 1-(4-Methoxypyridin-2-yl)piperazine

Property Value Source

Appearance Beige powder [2][3]

Purity ≥ 95% (NMR) [2][3]

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Solubility Favorable solubility profile [2][3]

Predicted XlogP 0.6

Storage 0-8 °C [2][3]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 1-(4-Methoxypyridin-2-
yl)piperazine is not widely published in peer-reviewed literature, the general synthesis of N-

arylpiperazines is well-established. A common synthetic route involves the nucleophilic

aromatic substitution (SNA_r) reaction between a halo-substituted pyridine and piperazine.

A plausible synthetic workflow is outlined below.
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Starting Materials

Reaction

Product

2-Chloro-4-methoxypyridine

Nucleophilic Aromatic Substitution (S_NAr)

Piperazine

1-(4-Methoxypyridin-2-yl)piperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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